54-80-8

Pronetalol

In Stock

• CAS RN:
• 54-80-8

• Formula:
• C15H19NO

• InChI:
• InChI=1S/C15H19NO/c1-11(2)16-10-15(17)14-8-7-12-5-3-4-6-13(12)9-14/h3-9,11,15-17H,10H2,1-2H3

• InChIKey:
• HRSANNODOVBCST-UHFFFAOYSA-N

• Pronetalol is a non-selective beta blocker.

2-Bromo-5-fluorobenzene-1-sulfonamide

In Stock

• CAS RN:
• 654-80-8

• Formula:
• C6H5BrFNO2S

• InChI:
• InChI=1S/C6H5BrFNO2S/c7-5-2-1-4(8)3-6(5)12(9,10)11/h1-3H,(H2,9,10,11)

• InChIKey:
• AXMJXAXLTZWLHX-UHFFFAOYSA-N

• 2-Bromo-5-fluorobenzene-1-sulfonamide is a useful research compound. Its molecular formula is C6H5BrFNO2S and its molecular weight is 254.08 g/mol. The purity is usually 95%.

Pyrido[3,2-d]pyrimidine

In Stock

• CAS RN:
• 254-80-8

• Formula:
• C7H5N3

• InChI:
• InChI=1S/C7H5N3/c1-2-6-7(9-3-1)4-8-5-10-6/h1-5H

• InChIKey:
• BWESROVQGZSBRX-UHFFFAOYSA-N

• Pyrido[3,2-d]pyrimidine, also known as Pyrido[3,2-d]pyrimidine, is a useful research compound. Its molecular formula is C7H5N3 and its molecular weight is 131.13 g/mol. The purity is usually 95%.

2-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetic Acid

In Stock

• CAS RN:
• 68254-80-8

• Formula:
• C13H16O3

• InChI:
• InChI=1S/C13H16O3/c1-16-11-5-6-12-9(7-11)3-2-4-10(12)8-13(14)15/h5-7,10H,2-4,8H2,1H3,(H,14,15)

• InChIKey:
• XSGCUQLKTRSCDY-UHFFFAOYSA-N

• 2-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetic Acid is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.268. The purity is usually 95%.

2-(2-Oxo-2-p-tolylethyl)malononitrile

In Stock

• CAS RN:
• 26454-80-8

• Formula:
• C12H10N2O

• InChI:
• InChI=1S/C12H10N2O/c1-9-2-4-11(5-3-9)12(15)6-10(7-13)8-14/h2-5,10H,6H2,1H3

• InChIKey:
• CNFZHBDTYRQXSY-UHFFFAOYSA-N

• 2-(2-Oxo-2-p-tolylethyl)malononitrile is a useful research compound. Its molecular formula is C12H10N2O and its molecular weight is 198.22 g/mol. The purity is usually 95%.

beta-(S-Benzylmercapto)-beta,beta-cyclopentamethylenepropionic acid

In Stock

• CAS RN:
• 55154-80-8

• Formula:
• C15H20O2S

• InChI:
• InChI=1S/C15H20O2S/c16-14(17)11-15(9-5-2-6-10-15)18-12-13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-12H2,(H,16,17)

• InChIKey:
• ANTCXHQXYRYSLK-UHFFFAOYSA-N

• Beta-(S-Benzylmercapto)-beta,beta-cyclopentamethylenepropionic acid, also known as Beta-(S-Benzylmercapto)-beta,beta-cyclopentamethylenepropionic acid, is a useful research compound. Its molecular formula is C15H20O2S and its molecular weight is 264.4 g/mol. The purity is usually 95%.

5-methyl-2-(methylsulfanyl)aniline

In Stock

• CAS RN:
• 107254-80-8

• Formula:
• C8H11NS

• 5-methyl-2-(methylsulfanyl)aniline is a useful research compound. Its molecular formula is C8H11NS and its molecular weight is 153.2. The purity is usually 95%.

N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-methylbenzamide

In Stock

• CAS RN:
• 893154-80-8

• Formula:
• C17H16N4O3S2

• InChI:
• InChI=1S/C17H16N4O3S2/c1-11-4-2-5-12(8-11)15(23)19-16-20-21-17(26-16)25-10-14(22)18-9-13-6-3-7-24-13/h2-8H,9-10H2,1H3,(H,18,22)(H,19,20,23)

• InChIKey:
• DTDPQGNAMCSBKH-UHFFFAOYSA-N

• N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-methylbenzamide is a useful research compound. Its molecular formula is C17H16N4O3S2 and its molecular weight is 388.46. The purity is usually 95%.

2-Azetidinomethyl-3'-fluorobenzophenone

In Stock

• CAS RN:
• 898754-80-8

• Formula:
• C17H16FNO

• InChI:
• InChI=1S/C17H16FNO/c18-15-7-3-6-13(11-15)17(20)16-8-2-1-5-14(16)12-19-9-4-10-19/h1-3,5-8,11H,4,9-10,12H2

• InChIKey:
• FDVQMVKDIMUHGY-UHFFFAOYSA-N

• 2-Azetidinomethyl-3'-fluorobenzophenone is a useful research compound. Its molecular formula is C17H16FNO and its molecular weight is 269.31 g/mol. The purity is usually 95%.

Ethyl 3-{[2-(methoxycarbonyl)phenyl]sulfamoyl}-1-benzothiophene-2-carboxylate

Usually In Stock

• CAS RN:
• 932354-80-8

• Formula:
• C19H17NO6S2

• InChI:
• InChI=1S/C19H17NO6S2/c1-3-26-19(22)16-17(13-9-5-7-11-15(13)27-16)28(23,24)20-14-10-6-4-8-12(14)18(21)25-2/h4-11,20H,3H2,1-2H3

• InChIKey:
• WCUPITVBMKKJTN-UHFFFAOYSA-N

• Ethyl 3-{[2-(methoxycarbonyl)phenyl]sulfamoyl}-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C19H17NO6S2 and its molecular weight is 419.47. The purity is usually 95%.

5-(Azidomethyl)-2-methylpyridine

In Stock

• CAS RN:
• 474554-80-8

• Formula:
• C7H8N4

• InChI:
• InChI=1S/C7H8N4/c1-6-2-3-7(4-9-6)5-10-11-8/h2-4H,5H2,1H3

• InChIKey:
• CVXDQFFWZPXGQU-UHFFFAOYSA-N

• 5-(Azidomethyl)-2-methylpyridine is a useful research compound. Its molecular formula is C7H8N4 and its molecular weight is 148.17 g/mol. The purity is usually 95%.

N,1-Dimethyl-2,3-dihydro-1H-inden-2-amine

In Stock

• CAS RN:
• 2002254-80-8

• Formula:
• C11H15N

• InChI:
• InChI=1S/C11H15N/c1-8-10-6-4-3-5-9(10)7-11(8)12-2/h3-6,8,11-12H,7H2,1-2H3

• InChIKey:
• RVQPELSRWBJIAN-UHFFFAOYSA-N

• N,1-Dimethyl-2,3-dihydro-1H-inden-2-amine is a useful research compound. Its molecular formula is C11H15N and its molecular weight is 161.248. The purity is usually 95%.

(1R,2R)-2-Methoxycycloheptan-1-amine hydrochloride

In Stock

• CAS RN:
• 2227854-80-8

• Formula:
• C8H18ClNO

• InChI:
• InChI=1S/C8H17NO.ClH/c1-10-8-6-4-2-3-5-7(8)9;/h7-8H,2-6,9H2,1H3;1H/t7-,8-;/m1./s1

• InChIKey:
• KSEQJXDZHLJILQ-SCLLHFNJSA-N

• (1R,2R)-2-Methoxycycloheptan-1-amine hydrochloride is a useful research compound. Its molecular formula is C8H18ClNO and its molecular weight is 179.69. The purity is usually 95%.

6-chloro-N-(oxan-4-yl)-1,3-benzoxazol-2-amine

In Stock

• CAS RN:
• 2549054-80-8

• Formula:
• C12H13ClN2O2

• InChI:
• InChI=1S/C12H13ClN2O2/c13-8-1-2-10-11(7-8)17-12(15-10)14-9-3-5-16-6-4-9/h1-2,7,9H,3-6H2,(H,14,15)

• InChIKey:
• LHPYMUKJMKXARX-UHFFFAOYSA-N

• 6-chloro-N-(oxan-4-yl)-1,3-benzoxazol-2-amine is a useful research compound. Its molecular formula is C12H13ClN2O2 and its molecular weight is 252.69 g/mol. The purity is usually 95%.